Cas no 895649-07-7 (1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one)

• Product Name: 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one
• CAS No: 895649-07-7
• MF: C₂₂H₂₁BrN₆O₃S
• MW: 529.409541845322
• CID: 6338801
• PubChem ID: 18560284
• Update Time: 2025-10-30

1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one
• 1-(3-((3-((4-bromophenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-yl)amino)propyl)pyrrolidin-2-one
• MLS003880378
• HMS1628D02
• AKOS001864197
• 1-[3-[[3-(4-bromophenyl)sulfonyltriazolo[1,5-a]quinazolin-5-yl]amino]propyl]pyrrolidin-2-one
• SMR000624181
• F1609-0480
• HMS2934G06
• MLS000925217
• 895649-07-7
• CHEMBL1082027
• 1-(3-{[3-(4-BROMOBENZENESULFONYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-YL]AMINO}PROPYL)PYRROLIDIN-2-ONE
• NCGC00675061-01

• Inchi： 1S/C22H21BrN6O3S/c23-15-8-10-16(11-9-15)33(31,32)22-21-25-20(24-12-4-14-28-13-3-7-19(28)30)17-5-1-2-6-18(17)29(21)27-26-22/h1-2,5-6,8-11H,3-4,7,12-14H2,(H,24,25)
• InChI Key： ALPBOUKITXBOCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C2N=C(C3C=CC=CC=3N2N=N1)NCCCN1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 528.05792g/mol
• Monoisotopic Mass: 528.05792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one

Research Brief on 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one (CAS: 895649-07-7)

Recent studies on the compound 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one (CAS: 895649-07-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazoloquinazoline scaffold, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The synthesis and structural optimization of this compound have been detailed in several recent publications. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation, which is critical for understanding its binding affinity to target proteins. The presence of the 4-bromobenzenesulfonyl moiety has been identified as a key feature contributing to its inhibitory effects on certain kinase enzymes.

In vitro studies have shown that 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one exhibits potent activity against a range of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic investigations suggest that the compound induces apoptosis through the modulation of the PI3K/AKT/mTOR signaling pathway, a finding that has significant implications for the development of targeted cancer therapies.

Further preclinical evaluations have explored the pharmacokinetic properties of this compound. Results indicate favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Recent efforts have focused on derivatization strategies to enhance its bioavailability and selectivity.

The potential applications of 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one extend beyond oncology. Preliminary data suggest its utility in inflammatory and neurodegenerative diseases, where its ability to modulate specific protein-protein interactions could be leveraged for therapeutic benefit. Collaborative research initiatives are currently underway to explore these avenues.

In conclusion, 1-(3-{3-(4-bromobenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-ylamino}propyl)pyrrolidin-2-one represents a promising scaffold for drug development. Its multifaceted biological activity, combined with ongoing structural optimization efforts, positions it as a compelling candidate for further investigation. Future research directions include comprehensive in vivo studies and the exploration of combination therapies to maximize its therapeutic potential.